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Introduction
Cremastranone is a naturally occurring homoisoflavanone that has garnered significant

interest in the scientific community due to its potent anti-angiogenic and anti-cancer properties.

Isolated from plants such as Cremastra appendiculata, this molecule has demonstrated the

ability to inhibit key processes involved in tumor growth and angiogenesis-dependent diseases.

[1][2] This technical guide provides a comprehensive overview of Cremastranone's chemical

structure, physicochemical properties, synthesis, and biological activities, including detailed

experimental protocols and an exploration of its mechanisms of action.

Chemical Structure and Physicochemical Properties
Cremastranone is chemically known as 5,7-dihydroxy-3-(3-hydroxy-4-methoxybenzyl)-6-

methoxychroman-4-one. It belongs to the 3-benzyl-4-chromanone class of homoisoflavanones.

Table 1: Physicochemical Properties of Cremastranone
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Property Value Reference

IUPAC Name

5,7-dihydroxy-3-[(3-hydroxy-4-

methoxyphenyl)methyl]-6-

methoxy-2,3-dihydrochromen-

4-one

[3]

Chemical Formula C₁₈H₁₈O₇ [3]

Molecular Weight 346.34 g/mol [3]

CAS Number 107585-69-3 (racemic) [3]

Appearance Solid [4]

Melting Point Not available

Boiling Point Not available

Solubility

Poorly soluble in water.

Soluble in Dimethyl Sulfoxide

(DMSO) and ethanol.

Estimated solubility in DMSO

is ~10 mg/mL.

[5][6]

SMILES Code

O=C1C(CC2=CC=C(OC)C(O)

=C2)COC3=C1C(O)=C(OC)C(

O)=C3

[3]

Table 2: Spectroscopic Data for Cremastranone
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Data Type Values Reference

¹H-NMR (CDCl₃) Not available in a compiled list.

¹³C-NMR (CDCl₃) Not available in a compiled list.

High-Resolution Mass

Spectrometry (HRMS) of a

derivative

Ionization Mode: ESI+ Adduct:

[M+H]⁺ Calculated m/z:

333.1025 Measured m/z:

333.1028 Formula: C₁₇H₁₇O₆

Ionization Mode: ESI+ Adduct:

[M+Na]⁺ Calculated m/z:

355.0845 Measured m/z:

355.0849 Formula:

C₁₇H₁₆NaO₆ Ionization Mode:

ESI- Adduct: [M-H]⁻ Calculated

m/z: 331.0869 Measured m/z:

331.0872 Formula: C₁₇H₁₅O₆

[5]

Biological Activity and Mechanism of Action
Cremastranone exhibits significant anti-proliferative and anti-angiogenic activities through

multiple mechanisms.

Anti-proliferative Activity and Cell Cycle Arrest
Cremastranone has been shown to inhibit the proliferation of various cancer cells. A key

mechanism is the induction of cell cycle arrest at the G2/M phase. This is achieved through the

upregulation of the cyclin-dependent kinase inhibitor p21, which in turn inhibits the activity of

the Cyclin B1/CDK1 complex, a crucial regulator of the G2/M transition.
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Caption: Cremastranone-induced G2/M cell cycle arrest pathway.

Induction of Apoptosis
Cremastranone and its derivatives have been observed to induce apoptosis in cancer cells

through distinct, cell-type-specific pathways. In colorectal cancer cells, apoptosis is triggered

via a caspase-dependent pathway, involving the activation of initiator caspases (caspase-8, -9,

-10) and executioner caspase-3. In contrast, in breast cancer cells, a caspase-independent,

ferroptosis-like cell death is induced, characterized by the upregulation of heme oxygenase-1

(HO-1) and downregulation of glutathione peroxidase 4 (GPX4).
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Caption: Dichotomous apoptotic pathways induced by Cremastranone derivatives.

Anti-Angiogenic Activity
Cremastranone is a potent inhibitor of angiogenesis. It has been shown to inhibit the

proliferation, migration, and tube formation of endothelial cells, such as Human Umbilical Vein

Endothelial Cells (HUVECs).[2] The anti-angiogenic effects are partly mediated by the inhibition

of signaling pathways induced by vascular endothelial growth factor (VEGF).
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Caption: Inhibition of VEGF signaling pathway by Cremastranone.

Table 3: Cytotoxic Activity (IC₅₀) of Cremastranone

Cell Line Cancer Type IC₅₀ Reference

HUVEC - 377 nM [2]

HCT116 Colorectal Carcinoma Not available

MCF-7
Breast

Adenocarcinoma
Not available

HepG2
Hepatocellular

Carcinoma
Not available

Experimental Protocols
Isolation of Cremastranone from Cremastra
appendiculata
A general workflow for the isolation of Cremastranone involves solvent extraction followed by

multiple chromatographic purification steps.
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Caption: General workflow for the isolation of Cremastranone.
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Detailed Protocol:

Extraction: The air-dried and powdered pseudobulbs of Cremastra appendiculata are

extracted with 95% ethanol at room temperature.

Fractionation: The concentrated ethanol extract is suspended in water and partitioned

successively with solvents of increasing polarity, such as petroleum ether, ethyl acetate, and

n-butanol. The ethyl acetate fraction is typically enriched with Cremastranone.

Silica Gel Column Chromatography: The ethyl acetate fraction is subjected to column

chromatography on silica gel, eluting with a gradient of chloroform and methanol.

Sephadex LH-20 Column Chromatography: Fractions containing Cremastranone are further

purified on a Sephadex LH-20 column using methanol as the eluent.

Preparative HPLC: Final purification is achieved by preparative high-performance liquid

chromatography (HPLC) on a C18 column with a methanol/water gradient.

Total Synthesis of (±)-Cremastranone
The first total synthesis of racemic Cremastranone was achieved in six steps with an overall

yield of 26.8%.
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Caption: Synthetic workflow for the total synthesis of Cremastranone.

Detailed Protocol:

Aldol Condensation: 4'-Benzyloxy-6'-hydroxy-2',3'-dimethoxyacetophenone and isovanillin

undergo an aldol condensation in the presence of potassium hydroxide in ethanol to yield a

chalcone.
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Catalytic Hydrogenation: The chalcone is then subjected to catalytic hydrogenation using

palladium on carbon (Pd/C) in methanol to produce the corresponding dihydrochalcone.

Cyclization Precursor Formation: The dihydrochalcone is reacted with N,N-

Dimethylformamide dimethyl acetal in refluxing toluene to form the cyclization precursor.

Formation of 4-Chromanone: The precursor is treated to form the 4-chromanone ring

structure.

Selective Demethylation: The final step involves selective demethylation using a reagent like

trimethylsilyl iodide (TMSI) to yield (±)-Cremastranone. Purification at each step is typically

performed using column chromatography.

Cell Viability Assay (MTT Assay)
The cytotoxic effects of Cremastranone on cancer cell lines can be determined using a

colorimetric MTT assay.

Protocol:

Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and

allow them to adhere overnight.

Compound Treatment: Treat the cells with various concentrations of Cremastranone
(typically in a DMSO stock, diluted with culture medium) and a vehicle control (DMSO).

Incubation: Incubate the plates for 48 to 72 hours at 37°C in a humidified atmosphere with

5% CO₂.

MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours.

Formazan Solubilization: Remove the medium and add DMSO to each well to dissolve the

formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

The IC₅₀ value is then calculated from the dose-response curve.[1]
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Conclusion
Cremastranone is a promising natural product with well-documented anti-proliferative and anti-

angiogenic properties. Its mechanisms of action, involving cell cycle arrest and induction of

apoptosis, make it an attractive candidate for further investigation in the development of novel

cancer therapeutics. The detailed protocols provided in this guide for its isolation, synthesis,

and biological evaluation will be a valuable resource for researchers in the fields of medicinal

chemistry, pharmacology, and drug discovery. Further studies are warranted to fully elucidate

its molecular targets and to optimize its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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